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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447

An in-depth guide on the molecular characteristics, synthesis, and applications of Methyl 3-
methoxypropionate, tailored for researchers, scientists, and professionals in drug
development.

Methyl 3-methoxypropionate is a versatile organic compound with significant applications as
a solvent and an intermediate in various synthetic processes, including in the pharmaceutical
and electronics industries.[1] Its unique properties, such as being a colorless liquid with a
distinct odor and solubility in organic solvents, make it a valuable component in numerous
chemical reactions.[1] This technical guide provides a comprehensive overview of its
fundamental properties, a detailed experimental protocol for its synthesis, and a workflow for its
production and purification.

Core Molecular and Physical Data

The fundamental quantitative data for Methyl 3-methoxypropionate are summarized in the
table below, providing a quick reference for its physical and chemical properties.
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Property

Value

Molecular Formula

CsH1003

Molecular Weight 118.13 g/mol [1][2][3]
CAS Number 3852-09-3[1][2][3]
Appearance Colorless liquid[1][4]
Boiling Point 142-143 °C[3][5]

Density 1.009 g/mL at 25 °C[3][5]

Refractive Index

n20/D 1.402[3][5]

Flash Point

47 °C (116.6 °F)[6]

Water Solubility

428.60 g/L at 25 °C[5]

Synthesis of Methyl 3-methoxypropionate

The primary industrial method for synthesizing Methyl 3-methoxypropionate is through the

Michael addition of methanol to methyl acrylate.[2][7] This reaction is typically catalyzed by a

strong base, such as sodium methoxide. The general chemical equation for this synthesis is:

CH3OH + CH2=CHCOOCHs - CH3sOCH2CH2COOCHs

Experimental Protocol: Base-Catalyzed Synthesis

This protocol details a common laboratory-scale synthesis of Methyl 3-methoxypropionate.

Materials:

Methanol (CH3OH)

Methyl acrylate (CH2=CHCOOCHS5)

Sodium methoxide (NaOCHs) or potassium methoxide (KOCHs) as a catalyst[2]

Concentrated sulfuric acid (H2SOa) or phosphoric acid (HsPOa4) for neutralization[2]
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e Anhydrous sodium sulfate (Naz2S0Oa) for drying

» Standard laboratory glassware, including a round-bottom flask, condenser, dropping funnel,
and distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a condenser, and a
dropping funnel, add methanol and the sodium methoxide catalyst. The molar ratio of
methanol to methyl acrylate should be in the range of 2.0-3.0:1.[2]

» Addition of Methyl Acrylate: While stirring the methanol-catalyst mixture, slowly add methyl
acrylate from the dropping funnel. The addition should be carried out over several hours to
control the exothermic reaction, maintaining the temperature between 45-60 °C.[2]

o Reaction: After the complete addition of methyl acrylate, continue to stir the reaction mixture
at 55 + 1 °C for an additional 2-6 hours to ensure the reaction goes to completion.[2]

o Neutralization: Cool the reaction mixture to below 35 °C. Slowly add concentrated sulfuric
acid or 85% phosphoric acid to neutralize the catalyst.[2]

o Workup: The neutralized mixture will contain the product, unreacted methanol, and salt
byproducts. The initial purification step involves the removal of the salt by filtration.

 Purification: The crude product is then purified by fractional distillation. The unreacted
methanol and other low-boiling impurities are distilled off first, followed by the collection of
the pure Methyl 3-methoxypropionate at its boiling point of 142-143 °C.[3][7]

Synthesis and Purification Workflow

The following diagram illustrates the logical workflow for the synthesis and purification of
Methyl 3-methoxypropionate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://patents.google.com/patent/CN1660767A/en
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/methyl-3-methoxypropionate.htm
https://patents.google.com/patent/KR101877874B1/en
https://www.benchchem.com/product/b1294447?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Stage

Sodium Methoxide P
H’ Workup Stage Purification Stage
Methanol & Michael Addition NEERN Neutralization | | Fractional Distillation Pure Methy!

Methyl Acrylate (45-60 °C) (H2S04) SaltRemoval 3-methoxypropionate

Click to download full resolution via product page

Synthesis and Purification Workflow of Methyl 3-methoxypropionate.

Applications in Research and Development

Methyl 3-methoxypropionate serves as a crucial building block in organic synthesis. In the
pharmaceutical industry, its consistent quality and high purity are essential for the synthesis of
complex active pharmaceutical ingredients (APIs). It can also be employed as an acylation
reagent in lipase-catalyzed reactions.[5][6] Furthermore, its properties as a solvent are utilized
in various chemical processes and formulations.[8] Researchers and drug development
professionals can leverage the predictable reactivity of this molecule in the design of novel
synthetic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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